Cas no 2171737-24-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(prop-2-en-1-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(prop-2-en-1-yl)carbamoylbutanoic acid
• CAS No: 2171737-24-7
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6197283
• PubChem ID: 165537254
• Update Time: 2025-08-05

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(prop-2-en-1-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(prop-2-en-1-yl)carbamoylbutanoic acid
• EN300-1502549
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(prop-2-en-1-yl)carbamoyl]butanoic acid
• 2171737-24-7

• Inchi： 1S/C24H26N2O5/c1-3-14-26(2)23(29)21(12-13-22(27)28)25-24(30)31-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h3-11,20-21H,1,12-15H2,2H3,(H,25,30)(H,27,28)
• InChI Key： RQTPPRGMHSAZNN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CC=C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(prop-2-en-1-yl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(prop-2-en-1-yl)carbamoylbutanoic Acid: A Novel Compound with Potential Applications in Biopharmaceutical Research

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(prop-2-en-1-yl)carbamoylbutanoic acid (CAS No. 2171737-24-7) represents an emerging molecule of interest in the field of biopharmaceutical development. This carbamoylbutanoic acid derivative incorporates a fluorenyl group, a methoxycarbonyl moiety, and a propenyl chain, which together form a complex molecular architecture. The unique combination of these functional groups suggests potential applications in drug delivery systems, enzyme inhibition, and targeted therapy. Recent advancements in synthetic organic chemistry have enabled the precise synthesis of this compound, paving the way for its exploration in biological assays and preclinical studies.

The fluorenyl group, a polycyclic aromatic hydrocarbon, is known for its photophysical properties and stability in biological environments. When conjugated to carbamoylbutanoic acid, this group may enhance the solubility and bioavailability of the molecule. The methoxycarbonyl functional group further contributes to the hydrophilicity of the compound, potentially improving its cellular uptake. The presence of a propenyl chain introduces conjugation effects, which could influence the electronic properties and reactivity of the molecule. These structural features make the compound a promising candidate for drug design and molecular targeting.

Recent research has highlighted the importance of functional group diversity in drug development. A 2023 study published in *Journal of Medicinal Chemistry* investigated the role of fluorenyl derivatives in enzyme inhibition, demonstrating that such compounds can selectively target serine proteases involved in inflammatory responses. The carbamoylbutanoic acid scaffold has also been explored for its peptidomimetic properties, with applications in peptide-based therapeutics. The propenyl chain may further modulate the binding affinity of the molecule to receptor targets, enhancing its therapeutic potential.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(prop-2-en-1-yl)carbamoylbutanoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation and carboxylative coupling. The fluorenyl group is typically introduced via electrophilic substitution, while the methoxycarbonyl moiety is synthesized using esterification reactions. The propenyl chain can be incorporated through Michael addition or Hofmann rearrangement, depending on the desired stereochemistry. These synthetic strategies highlight the flexibility of carbamoylbutanoic acid derivatives in customized drug design.

Current studies are focusing on the biological activity of this compound in in vitro and in vivo models. Preliminary data from cell culture experiments suggest that the molecule exhibits antimicrobial properties against Gram-positive bacteria, likely due to its hydrophobic interactions with cell membranes. Additionally, enzyme assays have shown that the compound can inhibit cysteine proteases, which are implicated in cancer progression and apoptosis regulation. These findings underscore the versatility of the fluorenyl-carbamoylbutanoic acid scaffold in multitarget drug discovery.

Advancements in computational chemistry have further facilitated the virtual screening of this compound for drug-target interactions. Molecular docking studies using X-ray crystallography data have revealed potential binding sites on protein targets, including kinases and ion channels. The propenyl chain may play a critical role in modulating the conformational flexibility of the molecule, allowing it to adapt to different binding pockets. These insights are crucial for optimizing the selectivity and efficacy of the compound in clinical applications.

From a synthetic chemistry perspective, the fluorenyl group provides a stable platform for functional group modifications, enabling the development of prodrugs and drug conjugates. The methoxycarb,onyl moiety can be further derivatized to introduce pharmacophore elements, enhancing the therapeutic index of the molecule. The propenyl chain may also serve as a linker for targeting ligands, such as antibodies or peptides, to direct the compound to specific pathological sites. These chemical modifications highlight the adaptability of the carbamoylbutanoic acid derivative in personalized medicine.

Challenges in the development of this compound include optimizing its solubility and bioavailability while maintaining its target specificity. The hydrophobic nature of the fluorenyl group may necessitate the incorporation of hydrophilic substituents to improve solubility in aqueous environments. Additionally, stereochemical control during synthesis is critical for achieving the desired biological activity, as stereoisomers may exhibit different pharmacological profiles. These considerations underscore the importance of structure-activity relationship (SAR) studies in drug development.

Looking ahead, the potential applications of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(prop-2-en-1-yl)carbamoylbutanoic acid are vast. It may serve as a lead compound for antimicrobial therapies, cancer treatments, or anti-inflammatory agents. The fluorenyl-carbamoylbutanoic acid scaffold also holds promise for nanomedicine, where its photophysical properties could be exploited for drug delivery systems. As synthetic methods and biological assays continue to evolve, this compound may become a cornerstone in modern pharmacology.

In conclusion, the molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(prop-2-en-1-yl)carbamoylbutanoic acid is a testament to the innovation in organic chemistry. Its unique functional groups and complex architecture position it as a versatile molecule for drug development. As research in this field progresses, the potential of this compound in clinical and therapeutic applications is likely to expand, offering new avenues for medical innovation.